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Compound of Interest

Compound Name: Piperidin-1-ol

Cat. No.: B147077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document summarizes the publicly available toxicological and safety

data for N-Hydroxypiperidine. It is intended for informational purposes for a scientific audience.

A comprehensive toxicological evaluation of this compound has not been identified in the public

literature, and therefore, significant data gaps exist. All handling and use of N-

Hydroxypiperidine should be conducted with caution and under the guidance of appropriate

safety protocols.

Executive Summary
N-Hydroxypiperidine is a hydroxylated derivative of the heterocyclic compound piperidine.[1]

While its structural motif is of interest in medicinal chemistry and organic synthesis, its

toxicological profile is not well-established. This guide provides a detailed overview of the

currently available safety and toxicity data for N-Hydroxypiperidine. The information is critically

sparse, with only acute toxicity data in mice being quantitatively documented. This document

highlights the significant need for further research to characterize the pharmacokinetic,

genotoxic, carcinogenic, and reproductive effects of this compound to enable a comprehensive

risk assessment.
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Property Value Reference

Chemical Formula C₅H₁₁NO [2]

Molecular Weight 101.15 g/mol [3]

CAS Number 4801-58-5 [2]

Appearance
White hygroscopic fine crystals

and fragments
[2]

Synonyms
1-Hydroxypiperidine, Piperidin-

1-ol
[2]

Toxicological Data
The available toxicological data for N-Hydroxypiperidine is limited to acute toxicity and general

irritation potential.

Acute Toxicity
The only quantitative measure of acute toxicity found in the public domain is the median lethal

dose (LD50) determined in mice via the intravenous route.

Table 1: Acute Toxicity of N-Hydroxypiperidine

Species
Route of
Administration

LD50 Reference

Mouse Intravenous 180 mg/kg [2][3]

Irritation and Sensitization
Multiple sources suggest that N-Hydroxypiperidine may cause irritation.[2][3] However, no

standardized skin or eye irritation studies (e.g., according to OECD guidelines) have been

found to quantify this potential hazard. There is no available data on the skin sensitization

potential of N-Hydroxypiperidine.
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The toxicological profile of N-Hydroxypiperidine is largely incomplete. Key areas requiring

investigation include:

Pharmacokinetics: No data is available on the absorption, distribution, metabolism, and

excretion (ADME) of N-Hydroxypiperidine.

Genotoxicity: There are no published studies on the mutagenic or clastogenic potential of N-

Hydroxypiperidine.

Carcinogenicity: The long-term carcinogenic potential of N-Hydroxypiperidine has not been

evaluated.

Reproductive and Developmental Toxicity: No information is available regarding the effects of

N-Hydroxypiperidine on fertility, reproduction, or embryonic development.

Sub-chronic and Chronic Toxicity: The effects of repeated or long-term exposure to N-

Hydroxypiperidine are unknown.

Mechanism of Toxicity: The specific cellular and molecular mechanisms underlying the

observed acute toxicity are not understood.

Experimental Methodologies (Hypothetical)
Due to the absence of detailed experimental reports, this section provides a generalized

workflow for a foundational toxicological study, an acute toxicity assessment, which would be a

critical first step in characterizing the hazards of a compound like N-Hydroxypiperidine with

limited data.
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Phase 1: Range-Finding Study

Phase 2: Definitive LD50 Study

Dose group 1 (low)

E

Single dose administration
(e.g., oral, intravenous)

Dose group 2 (mid)

Single dose administration
(e.g., oral, intravenous)

Dose group 3 (high)

Single dose administration
(e.g., oral, intravenous)

Vehicle Control

Single dose administration
(e.g., oral, intravenous)

I

Observation for mortality and clinical signs
(e.g., 24-48 hours)

Multiple dose groups
(based on range-finding)

H

Single dose administration

Vehicle Control

Single dose administration

J

Observation for mortality and clinical signs
(e.g., 14 days)

Inform dose selection

K

Necropsy of all animals

L

Statistical analysis
(e.g., Probit analysis)

M

Determination of LD50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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